Cas no 260428-67-9 (4-benzyl-1-(3-methylbenzoyl)piperidine)

• Product Name: 4-benzyl-1-(3-methylbenzoyl)piperidine
• CAS No: 260428-67-9
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 3066640
• PubChem ID: 1378917
• Update Time: 2025-09-27

4-benzyl-1-(3-methylbenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperidin-1-yl)(3-methylphenyl)methanone
• 4-benzyl-1-(3-methylbenzoyl)piperidine
• Methanone, (3-methylphenyl)[4-(phenylmethyl)-1-piperidinyl]-

• Inchi： 1S/C20H23NO/c1-16-6-5-9-19(14-16)20(22)21-12-10-18(11-13-21)15-17-7-3-2-4-8-17/h2-9,14,18H,10-13,15H2,1H3
• InChI Key： POFAJEKTXKRKHK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)(N1CCC(CC2=CC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 459.0±24.0 °C(Predicted)
• pka: -1.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-benzyl-1-(3-methylbenzoyl)piperidine

Professional Introduction to Compound with CAS No 260428-67-9 and Product Name: 4-benzyl-1-(3-methylbenzoyl)piperidine

The compound with the CAS number 260428-67-9 and the product name 4-benzyl-1-(3-methylbenzoyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 4-benzyl-1-(3-methylbenzoyl)piperidine consists of a piperidine ring substituted with a benzyl group at the 4-position and a 3-methylbenzoyl group at the 1-position, which together contribute to its distinct chemical properties and biological activities.

Recent research in the field of organic chemistry has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Piperidine-based compounds are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. The presence of both benzyl and 3-methylbenzoyl substituents in 4-benzyl-1-(3-methylbenzoyl)piperidine enhances its pharmacological profile, potentially enabling it to interact with multiple targets within biological systems. This dual substitution pattern is particularly intriguing as it allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

In the context of contemporary pharmaceutical research, 4-benzyl-1-(3-methylbenzoyl)piperidine has been explored for its potential role in addressing various therapeutic challenges. Studies have demonstrated that piperidine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The specific arrangement of substituents in 4-benzyl-1-(3-methylbenzoyl)piperidine is thought to contribute to its ability to interact with specific enzymes and receptors, thereby modulating physiological processes. For instance, modifications at the 1-position can influence binding affinity to metabolic enzymes, while the 4-position substitution may enhance interactions with therapeutic targets.

One of the most compelling aspects of 4-benzyl-1-(3-methylbenzoyl)piperidine is its versatility as a chemical scaffold. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. By systematically modifying the substituents on the piperidine ring, chemists can optimize key parameters such as potency, selectivity, and pharmacokinetic profiles. This approach has been particularly successful in the development of drugs targeting complex diseases such as cancer and neurodegenerative disorders. The structural features of 4-benzyl-1-(3-methylbenzoyl)piperidine make it an attractive candidate for further exploration in these areas.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 4-benzyl-1-(3-methylbenzoyl)piperidine. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are essential for guiding experimental efforts and reducing the time required to develop lead compounds into viable drugs. Additionally, computational studies have helped elucidate the mechanisms by which 4-benzyl-1-(3-methylbenzoyl)piperidine exerts its effects, providing insights that can inform future drug design strategies.

The synthesis of 4-benzyl-1-(3-methylbenzoyl)piperidine represents another area of significant interest within synthetic organic chemistry. The development of efficient synthetic routes is critical for producing this compound on a scalable basis. Researchers have employed various methodologies, including multi-step reactions involving cyclization and condensation steps, to construct the desired molecular framework. Optimizing these synthetic pathways not only improves yield but also reduces costs associated with drug production. Furthermore, green chemistry principles have been increasingly integrated into these processes to minimize environmental impact.

From a regulatory perspective, compounds like 4-benzyl-1-(3-methylbenzoyl)piperidine must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies are essential for evaluating their pharmacological effects and identifying potential toxicities. These studies often involve in vitro assays as well as animal models to assess how the compound behaves within different biological systems. The results from these studies provide valuable data that informs decisions about whether to proceed with human clinical trials.

In conclusion,4-benzyl-1-(3-methylbenzoyl)piperidine, identified by CAS No 260428-67-9,is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, along with its demonstrated biological activities,make it an attractive candidate for further exploration, particularly in areas such as oncology,neurology,and inflammation-related diseases.`